Cas no 62649-29-0 (1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)-
• CAS No: 62649-29-0
• MF: C₁₆H₁₁ClF₃N₃
• MW: 337.726852655411
• CID: 436474
• PubChem ID: 71384169
• Update Time: 2025-04-19

1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)-
• 2-(4-chlorophenyl)-4-phenyl-5-(trifluoromethyl)pyrazol-3-amine
• 62649-29-0
• DTXSID60806444
• 1-(4-Chlorophenyl)-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C16H11ClF3N3/c17-11-6-8-12(9-7-11)23-15(21)13(10-4-2-1-3-5-10)14(22-23)16(18,19)20/h1-9H,21H2
• InChI Key： WLCANRNLKBQIFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C2C=CC=CC=2)C(C(F)(F)F)=N1)N

Computed Properties

• Exact Mass: 337.05953
• Monoisotopic Mass: 337.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84